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CAS No.: 10294-38-9
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Solubility Data for Barium Chlorate

The success of recrystallization depends on the significant difference in a compound's solubility at high
versus low temperatures [1]. The following table provides the solubility of barium chlorate (Ba(ClOs)2) in

water, which is essential for planning your experiment [2].

Temperature (°C) Solubility (g per 100 mL of water)
0 20.3
10 26.9
20 33.9
30 41.6
40 49.7
50 66.7
60 84.8
70 105
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Recrystallization Procedure for Barium Chlorate

This protocol is adapted from general recrystallization principles to specifically purify barium chlorate [1].

¢ Dissolution

o Weigh your impure sample of barium chlorate.

o In a heat-resistant container, bring a volume of deionized water to a boil. The volume should be
estimated based on the solubility at 100°C (approximately 105 g/100 mL, extrapolated from the
table above).

o Gradually add the impure barium chlorate to the hot solvent with continuous stirring. Add just
enough solid so that a small amount remains undissolved at the boiling point.

o If the solution is colored by impurities, you can add a small amount of activated carbon and
remove it via hot gravity filtration.

¢ Crystallization

o Once fully dissolved, remove the hot solution from the heat source.

o Allow the solution to cool slowly to room temperature, undisturbed. Slow cooling promotes the
formation of larger, purer crystals.

o For further crystallization, place the beaker in an ice-water bath for approximately 10-15
minutes.

¢ Isolation and Drying

o Set up a vacuum filtration system with a Buchner funnel.

o Pour the cooled crystal suspension into the funnel to collect the purified crystals. Rinse the
crystals with a small amount of ice-cold solvent to wash away any adhered mother liquor.

o Continue suction to air-dry the crystals. For final drying, transfer the crystals to a watch glass
and leave them in a desiccator.

Troubleshooting FAQ

Q1: My product purity is lower than expected after recrystallization. What could be the cause? Poor

impurity rejection can stem from several mechanisms. A structured workflow can help identify the root cause

[3]. Common issues include:

¢ Inclusions: If crystals grow too quickly, they can trap impurity-rich mother liquor within their structure.
This is often caused by excessively high supersaturation or rapid cooling. To resolve this, ensure slow
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cooling and avoid creating a very high supersaturation level [3].

e Surface Deposition: Impurities may adsorb onto the crystal surface. This can be addressed by
washing the filtered crystals thoroughly with a cold solvent. Modifying crystallization conditions to
produce larger crystals can also improve the efficiency of removing surface impurities during filtration
[3].

e Solid Solution Formation: In some cases, the impurity may be incorporated directly into the crystal
lattice due to structural similarity. This is a more complex thermodynamic issue. Identifying this
mechanism requires building a binary phase diagram, and the solution may involve changing the
solvent or the crystallization technique [3].

Q2: My solution is supersaturated, but no crystals are forming. What should I do? This is a common

issue. You can induce crystallization through several methods:

Scratching: Gently scratch the inside of the beaker with a glass rod at the air-solution interface. The
tiny glass particles can act as nucleation sites.

Seeding: Introduce a very small, pure crystal of barium chlorate (a "seed" crystal) into the solution
to provide a template for crystal growth [1].

Slower Cooling: Ensure the solution is cooling slowly and without vibration or disturbance.

Recrystallization Workflow

The following diagram visualizes the key steps, decision points, and quality control measures in the

recrystallization process.
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Important Notes for Practitioners

¢ Solvent Selection: This guide assumes water as the solvent, which is typical for barium chlorate.
Always verify that your target compound is highly soluble in the hot solvent and poorly soluble in the
cold solvent [1].

e Safety: While specific hazards for barium chlorate are not detailed in the search results, general
laboratory safety practices should be followed. Assume all chemicals should be handled with care
using appropriate personal protective equipment (PPE).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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